Cas no 69278-58-6 ([1,1'-Biphenyl]-3-ol,2,2',4,5,5'-pentachloro-)

• Product Name: [1,1'-Biphenyl]-3-ol,2,2',4,5,5'-pentachloro-
• CAS No: 69278-58-6
• MF: C₁₂H₅Cl₅O
• MW: 342.432498693466
• CID: 518404
• PubChem ID: 186835
• Update Time: 2025-04-19

[1,1'-Biphenyl]-3-ol,2,2',4,5,5'-pentachloro- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-ol,2,2',4,5,5'-pentachloro-
• 2,3,6-trichloro-5-(2,5-dichlorophenyl)phenol
• 3-OH-2,2',4',5,5'-Pentachlorobiphenyl
• NULL
• 2,2',4,5,5'-pentachlorobiphenyl-3-ol
• 3-OH-2,2’,4',5,5’-Pentachlorobiphenyl
• 3-OH-2,24',5,5Pentachlorobiphenyl
• 69278-58-6
• (1,1'-Biphenyl)-3-ol, 2,2',4,5,5'-pentachloro-
• DTXSID40219336

• Inchi： 1S/C12H5Cl5O/c13-5-1-2-8(14)6(3-5)7-4-9(15)11(17)12(18)10(7)16/h1-4,18H
• InChI Key： RRPCGVFRUPXGGQ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=CC=1C1C=C(C=CC=1Cl)Cl)Cl)Cl)O

Computed Properties

• Exact Mass: 339.87800
• Monoisotopic Mass: 339.878303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 6.32620